(E)-2-(benzo[d][1,3]dioxol-5-yl)-5-(1-(styrylsulfonyl)piperidin-3-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C22H21N3O5S/c26-31(27,12-10-16-5-2-1-3-6-16)25-11-4-7-18(14-25)22-24-23-21(30-22)17-8-9-19-20(13-17)29-15-28-19/h1-3,5-6,8-10,12-13,18H,4,7,11,14-15H2/b12-10+
• InChI Key: USAZWGMMUNITGE-ZRDIBKRKSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C=CC2=CC=CC=C2)C3=NN=C(O3)C4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CC(CN(C1)S(=O)(=O)/C=C/C2=CC=CC=C2)C3=NN=C(O3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

(E)-2-(benzo[d][1,3]dioxol-5-yl)-5-(1-(styrylsulfonyl)piperidin-3-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C22H21N3O5S and its molecular weight is 439.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Analysis

• 1,3,4-Oxadiazole bearing compounds, including derivatives similar to the one , have attracted attention due to their biological activities. They are synthesized through multiple steps, starting from benzenesulfonyl chloride and proceeding through a series of conversions to yield target compounds with potential antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Biological Evaluation

• Similar compounds have been evaluated for their biological activities, including their interaction with butyrylcholinesterase (BChE) enzyme and potential for molecular docking studies to find ligand-BChE binding affinity (Khalid et al., 2016).
• Another study focused on the antimicrobial activity of novel sulfone-linked bis heterocycles, demonstrating pronounced activity for specific compounds against microbial strains (Padmavathi et al., 2008).

Structural and Computational Studies

• Crystal structure studies and Hirshfeld surface analysis, along with DFT calculations, have been conducted on similar piperazine derivatives, providing insights into their reactive sites for electrophilic and nucleophilic interactions (Kumara et al., 2017).
• Synthesis and evaluation of antimicrobial activity, along with molecular modeling, have been applied to a series of compounds to assess their antibacterial and antifungal potential, further supported by docking studies with various proteins (Vankadari et al., 2013).